4-allyl-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(2-methylphenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C12H13N3S/c1-3-8-15-11(13-14-12(15)16)10-7-5-4-6-9(10)2/h3-7H,1,8H2,2H3,(H,14,16)
• InChI Key: BOKMEJQLNQDLIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NNC(=S)N2CC=C
• Molecular Formula: C12H13N3S
• DSSTOX Substance ID: DTXSID60351585
• Molecular Weight: 231.32 g/mol
• CAS RN: 423741-70-2

Description

Synthesis Analysis

The synthesis of triazole derivatives, including compounds similar to 4-allyl-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol, often involves cyclization reactions, starting from thiosemicarbazides or hydrazine derivatives. For instance, the cyclisation of potassium dithiocarbazinate with hydrazine hydrate in water under reflux conditions has been demonstrated to produce the basic nucleus for similar triazole-thiol compounds (Singh & Kandel, 2013).

Molecular Structure Analysis

The molecular geometry, vibrational frequencies, and chemical shift values of triazole derivatives can be determined using spectroscopic methods and theoretical calculations, such as Density Functional Theory (DFT) and Hartree-Fock (HF) methods. These analyses provide insights into the conformational flexibility and electronic structures of the compounds, aiding in the understanding of their reactivity and properties (Karakurt et al., 2010).

Chemical Reactions and Properties

Triazole-thiols participate in various chemical reactions, including alkylation and aminomethylation, due to the active sites present in their structure. These reactions are influenced by the nature of the substituents on the triazole ring, which can lead to the synthesis of novel compounds with potential biological activities (Hakobyan et al., 2017).

Scientific Research Applications

• Pharmaceutical Research : 1,2,4-triazoles are often studied for their potential medicinal properties. They might be suitable as antiviral and anti-infective drugs.

• Chemical Synthesis : 1,2,4-triazoles can be used as building blocks in the synthesis of more complex chemical compounds. For example, a series of neat 4-(2-alkenyl) substituted 5-methyl-3-phenyl-4H-1,2,4-triazoles were thermolyzed at 320 °C producing a rearrangement products.

While specific applications of “4-allyl-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol” are not widely documented, it appears that this compound is used in the synthesis of more complex chemical compounds. Here are a couple of examples:

• Chemical Synthesis : This compound is used in the synthesis of "2-{[4-ALLYL-5-(2-METHYLPHENYL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}-N-(4-PYRIDINYL)ACETAMIDE". The exact method of synthesis is not provided, but it typically involves reactions under controlled conditions.

• Chemical Synthesis : It is also used in the synthesis of "2-((4-ALLYL-5-(2-METHYLPHENYL)-4H-1,2,4-TRIAZOL-3-YL)THIO)-N-PHENYLACETAMIDE". Again, the exact method of synthesis is not provided.

While the specific applications of “4-allyl-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol” are not widely documented, it appears that this compound is used in the synthesis of more complex chemical compounds. Here are a couple of examples:

• Chemical Synthesis : This compound is used in the synthesis of "2-{[4-ALLYL-5-(2-METHYLPHENYL)-4H-1,2,4-TRIAZOL-3-YL]SULFANYL}-N-(3-CHLOROPHENYL)ACETAMIDE". The exact method of synthesis is not provided, but it typically involves reactions under controlled conditions.

• Chemical Synthesis : It is also used in the synthesis of another compound. Again, the exact method of synthesis is not provided.

Safety And Hazards

The safety information available indicates that this compound may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335). A Material Safety Data Sheet (MSDS) is available for more detailed safety information.